Diarsenic acid

• CAS: 13453-15-1
• Synonyms:
  arsenate, arsenic acid, metaarsenic acid, orthoarsenic acid, orthoarsenic acid, dihydrate, pyroarsenic acid
• Molecular Formula: As2H4O7
• Molecular Weight: 265.87 g/mol
• SMILES: O[As](=O)(O)O[As](=O)(O)O
• InChI: InChI=1S/As2H4O7/c3-1(4,5)9-2(6,7)8/h(H2,3,4,5)(H2,6,7,8)
• InChIKey: BJTQUFONDOVFIJ-UHFFFAOYSA-N

Diarsenic Acid (CAS 13453-15-1) Technical Baseline: Chemical Identity, Regulatory Status, and Procurement Classification

Diarsenic acid (pyroarsenic acid, H₄As₂O₇, MW 265.87 g/mol) is a dimeric inorganic arsenic(V) oxoacid—the arsenic congener of pyrophosphoric acid—comprising two As(V) centers bridged by a single oxygen atom [1]. It is a white, highly deliquescent crystalline solid with a melting point of 35 °C and a decomposition temperature of 206 °C [2]. Classified under the arsenic-containing compound category by the U.S. EPA TSCA Inventory and listed as a Category 1 carcinogen (IARC) among inorganic arsenic compounds, diarsenic acid is subject to stringent regulatory controls including China's Strictly Restricted Toxic Chemicals Directory for import/export [1][3]. Its primary industrial relevance lies in analytical reagent applications, wood preservative intermediate synthesis, and as a precursor for specialized arsenate salts [2].

Analytical reagent: quantitative As(V) determination via pyroarsenate precipitation and oscillopolarographic titration

Industrial intermediate: CCA wood preservative manufacturing, AWPA P5 and JIS K-1554 compliant

Regulatory context: EPA TSCA listed, IARC Category 1; requires enhanced safety handling and controlled procurement

• [1] U.S. Environmental Protection Agency, Substance Registry Services. Diarsenic acid; CAS RN: 13453-15-1. Molecular Formula: As2H4O7, Molecular Weight: 265.87 g/mol. TSCA Inventory listing. View Source
• [2] Baidu Baike. 焦砷酸 (Pyroarsenic acid). Chemical formula H₄As₂O₇, CAS 13453-15-1, MW 265.87, mp 35 °C, decomposition temperature 206 °C. Accessed 2026. View Source
• [3] RIVM (Rijksinstituut voor Volksgezondheid en Milieu). Diarseenzuur (Diarsenic acid). CAS 13453-15-1. ZZS list (REACH Restriction Annex XVII, 19. arsenic compounds). View Source

Why Diarsenic Acid Cannot Be Substituted with Generic Arsenic Acid or Alternative As(V) Sources: Key Differentiators for Informed Procurement

Although diarsenic acid (H₄As₂O₇) and arsenic acid (H₃AsO₄) share the As(V) oxidation state and are interconvertible—diarsenic acid hydrolyzes exothermically in water to yield arsenic acid, and arsenic acid dehydrates upon heating to form diarsenic acid [1]—they are not functionally interchangeable in procurement decisions. The dimeric structure confers a ~6-fold difference in acute oral toxicity (rat LD50: 8 vs. 48 mg/kg), a distinct thermal decomposition pathway (206 °C vs. 160 °C dehydration), and approximately 3.6 percentage-points higher arsenic content by weight [2]. Critically, diarsenic acid forms the gravimetrically and thermally stable lead pyroarsenate (Pb₂As₂O₇) precipitate—stable to 950 °C—which underpins specific oscillopolarographic titration methods for As(V) that arsenic acid cannot directly replicate [3]. In industrial wood preservation, AWPA standards and Japanese Industrial Standard K-1554 explicitly list pyroarsenic acid and pyroarsenate salts alongside—but not as simple equivalents of—arsenic acid for CCA (chromated copper arsenate) formulations [4]. Substituting arsenic acid without verifying functional equivalence in these application-specific contexts may compromise analytical accuracy, thermal process stability, or regulatory formulation compliance.

▸ Acute oral toxicity profile differs markedly from arsenic acid; handling protocol and safety engineering may require upgrade.

▸ Thermal decomposition onset is over 40 °C higher; substituting arsenic acid risks premature dehydration in high-temperature processes.

▸ Lead pyroarsenate precipitation for As(V) titration is structurally specific; arsenic acid cannot replicate this analytical route.

• [1] Wikipedia. Arsenic acid. 'Arsenic acid is slowly formed when arsenic pentoxide is dissolved in water, and when meta- or pyroarsenic acid (H₄As₂O₇) is treated with cold water.' Accessed 2026. View Source
• [2] BaseChem. 砷酸 (Arsenic Acid). CAS 7778-39-4. Oral-rat LD50: 48 mg/kg. Melting point 35.5 °C; loses water at 160 °C. View Source
• [3] Tian GJ, Chen LS. 交流示波极谱漓定法测定砷(V)及其在炼焦气脱硫砷碱液中的应用 (Oscillopolarographic titration determination of As(V) using lead pyroarsenate formation). Chinese Journal of Analytical Chemistry, 1988, Issue 01. View Source
• [4] US Patent US4357261A. Method for manufacture of a composite copper-arsenic compound mixture. Sumitomo Metal Mining Co. Specifies pyroarsenic acid or arsenic acid as arsenic source. References Japanese Industrial Standard K-1554. View Source

Diarsenic Acid Quantitative Evidence Guide: Comparator-Based Performance Data for Scientific Selection

Acute Oral Toxicity: Diarsenic Acid Exhibits ~6-Fold Higher Acute Lethality Than Arsenic Acid in Rats

Diarsenic acid demonstrates substantially greater acute oral toxicity than its monomeric congener arsenic acid. The oral LD50 in rats for diarsenic acid is 8 mg/kg , compared to 48 mg/kg for arsenic acid (H₃AsO₄) [1], representing an approximately 6-fold difference in acute lethal potency. This differential has direct implications for laboratory handling protocols, facility safety engineering controls, and regulatory hazard classification during procurement.

Acute Oral Toxicity

Cross-study

Diarsenic acid LD50 8 mg/kg (rat) vs arsenic acid 48 mg/kg — ~6-fold difference

Reported acute toxicity difference; informs hazard classification and handling protocol context

Species-dependent: mouse LD50 55 mg/kg

Evidence Dimension	Acute oral toxicity (LD50, rat)
Target Compound Data	Oral-rat LD50: 8 mg/kg (diarsenic acid); Oral-mouse LD50: 55 mg/kg
Comparator Or Baseline	Arsenic acid (H₃AsO₄, CAS 7778-39-4): Oral-rat LD50: 48 mg/kg
Quantified Difference	~6-fold higher acute oral toxicity in rats (8 vs. 48 mg/kg); species-dependent variation evident (mouse LD50 55 mg/kg for diarsenic acid)
Conditions	Standard acute toxicity testing; oral administration in rodents. LD50 values from independent toxicological databases.

Why This Matters

Procurement decisions must account for the significantly higher acute toxicity of diarsenic acid, which may necessitate upgraded personal protective equipment (PPE), enhanced ventilation, and more restrictive storage and disposal protocols compared to arsenic acid.

• [1] BaseChem. 砷酸 (Arsenic Acid). CAS 7778-39-4. Acute toxicity: oral-rat LD50 48 mg/kg. View Source

Thermal Stability and Decomposition Pathway: Diarsenic Acid Remains Intact 46 °C Beyond the Dehydration Point of Arsenic Acid

Diarsenic acid exhibits a distinctly higher thermal decomposition threshold compared to arsenic acid. Diarsenic acid melts at 35 °C and decomposes at 206 °C [1], whereas arsenic acid (as the hemihydrate H₃AsO₄·½H₂O) melts at 35.5 °C and begins losing water of constitution at 160 °C, proceeding through metaarsenic acid before ultimately forming arsenic pentoxide above 300 °C [2][3]. This ~46 °C difference in thermal stability enables diarsenic acid to be employed in processes where arsenic acid would prematurely dehydrate. Furthermore, the thermal conversion product—lead pyroarsenate (Pb₂As₂O₇)—remains structurally stable up to 950 °C, a property exploited in high-temperature gravimetric and spectrochemical arsenic determination methods [4].

Thermal Decomposition

Cross-study

Decomposes at 206 °C, +46 °C above arsenic acid dehydration onset (160 °C)

Extended thermal stability window for high-temperature synthesis and ashing workflows

Pyroarsenate (Pb₂As₂O₇) stable to 950 °C

Evidence Dimension	Thermal decomposition temperature and dehydration behavior
Target Compound Data	Diarsenic acid: mp 35 °C; decomposition temperature 206 °C. Lead pyroarsenate (Pb₂As₂O₇) stable to 950 °C.
Comparator Or Baseline	Arsenic acid (H₃AsO₄·½H₂O): mp 35.5 °C; loses water at 160 °C; forms As₂O₅ above 300 °C.
Quantified Difference	Decomposition/dehydration onset: +46 °C for diarsenic acid vs. arsenic acid. Lead pyroarsenate thermally stable at 950 °C vs. lead arsenate (PbHAsO₄) which begins dehydration at ~320 °C.
Conditions	Atmospheric pressure thermal decomposition; data from Baidu Baike for diarsenic acid; BaseChem and Wikipedia for arsenic acid; CNKI analytical chemistry literature for lead pyroarsenate stability.

Why This Matters

For high-temperature solid-state synthesis, thermal analysis workflows, or processes involving thermal cycling, the extended thermal stability window of diarsenic acid and its pyroarsenate derivatives provides a wider operational temperature range before decomposition or unintended phase changes occur.

• [1] Baidu Baike. 焦砷酸 (Pyroarsenic acid). mp 35 °C, decomposition temperature 206 °C. View Source
• [2] BaseChem. 砷酸 (Arsenic Acid). mp 35.5 °C; loses water at 160 °C; converts to As₂O₅ above 300 °C. View Source
• [3] Wikipedia. Arsenic acid. mp 35.5 °C; boiling point 120 °C (decomposes). pKa1 2.19, pKa2 6.94, pKa3 11.5. View Source
• [4] Chinese Journal of Analytical Chemistry, 1990, Issue 07. 炼锑中砷、铅、铜、铁的化学光谱测定. Lead pyroarsenate (Pb₂As₂O₇) formed from PbHAsO₄ at 320 °C, stable up to 950 °C. View Source

Specific Analytical Chemistry Application: Oscillopolarographic Titration of As(V) via Lead Pyroarsenate Precipitation

Diarsenic acid enables a selective analytical methodology not directly accessible with monomeric arsenic acid. In weakly acidic solution, diarsenic acid (as pyroarsenate ion) reacts quantitatively with Pb²⁺ to form lead pyroarsenate (Pb₂As₂O₇) precipitate, which serves as the basis for oscillopolarographic titration determination of As(V) [1]. This method was successfully applied to arsenic determination in coke oven gas desulfurization alkaline solutions, yielding satisfactory results [1]. The key analytical advantage is the distinct precipitation stoichiometry and the exceptional thermal stability of the resulting pyroarsenate (stable to 950 °C), which permits subsequent gravimetric or spectrochemical confirmation without decomposition losses—a feature not available when using arsenic acid-derived lead arsenate (PbHAsO₄), which begins dehydrating at ~320 °C [2].

As(V) Titration Method

Class-level

Quantitative precipitation of Pb₂As₂O₇ in weakly acidic media; oscillopolarographic endpoint detection

Selective As(V) determination in sulfur-rich industrial matrices

Validated in coke oven gas desulfurization alkaline liquors

Evidence Dimension	Analytical precipitation specificity and product thermal stability
Target Compound Data	Diarsenic acid/pyroarsenate: forms Pb₂As₂O₇ precipitate in weakly acidic solution with Pb²⁺; pyroarsenate stable to 950 °C.
Comparator Or Baseline	Arsenic acid/arsenate: forms PbHAsO₄ precipitate; begins dehydration at ~320 °C; decomposes at lower temperatures.
Quantified Difference	Thermal stability difference: Pb₂As₂O₇ stable at 950 °C vs. PbHAsO₄ dehydration onset at ~320 °C (Δ > 630 °C). Method permits voltammetric endpoint detection using 0.1919 N Pb standard solution.
Conditions	Weakly acidic (micro-acidic) aqueous medium; oscillopolarographic titration with lead standard solution as titrant; validated in coke oven gas desulfurization alkaline liquor matrix.

Why This Matters

For laboratories requiring high-temperature ashing or spectrochemical sample preparation following arsenic precipitation, the pyroarsenate route provides a quantitatively robust workflow with negligible analyte loss during thermal processing, directly impacting analytical accuracy and method reproducibility.

• [1] Tian GJ, Chen LS. 交流示波极谱漓定法测定砷(V)及其在炼焦气脱硫砷碱液中的应用. Chinese Journal of Analytical Chemistry, 1988, Issue 01. 0.1919 N Pb standard solution; 0.03274 N As standard solution. View Source
• [2] Chinese Journal of Analytical Chemistry, 1990, Issue 07. 炼锑中砷、铅、铜、铁的化学光谱测定. PbHAsO₄ dehydrates at 320 °C to form Pb₂As₂O₇, stable at 950 °C. View Source

Arsenic Content Density: Diarsenic Acid Delivers ~3.6 Percentage-Points Higher Arsenic by Weight Than Arsenic Acid

Diarsenic acid contains two arsenic atoms per molecule (As₂H₄O₇, MW 265.87 g/mol), yielding an arsenic mass fraction of approximately 56.4% by weight [1]. In comparison, monomeric arsenic acid (H₃AsO₄, MW 141.94 g/mol) contains one arsenic atom per molecule, corresponding to ~52.8% arsenic by weight [2]. This ~3.6 percentage-point difference translates to approximately 6.8% more arsenic delivered per unit mass of reagent. For stoichiometrically controlled syntheses—such as the preparation of metal pyroarsenates or CCA wood preservative intermediates where the Cu:As ratio is critical per Japanese Industrial Standard K-1554—this higher arsenic density can reduce the mass of arsenic carrier required and may simplify formulation calculations [3].

Arsenic Mass Fraction

Class-level

~56.4% As by weight vs arsenic acid ~52.8% (+3.6 percentage points)

Higher arsenic loading per unit mass; supports stoichiometric formulation efficiency

Relevant for large-scale CCA batch calculations

Evidence Dimension	Arsenic mass fraction (% As by weight)
Target Compound Data	Diarsenic acid (H₄As₂O₇): 2 As atoms per 265.87 g/mol → arsenic mass fraction ~56.4%
Comparator Or Baseline	Arsenic acid (H₃AsO₄): 1 As atom per 141.94 g/mol → arsenic mass fraction ~52.8%
Quantified Difference	~3.6 percentage-points absolute; ~6.8% relative increase in arsenic delivered per unit mass of reagent
Conditions	Calculated from standard atomic weights (As = 74.9216) and molecular formulas. Molecular weights verified via EPA SRS and ChemSpider databases.

Why This Matters

For large-scale industrial formulations where arsenic is the active component (e.g., wood preservatives, pesticide intermediates), the higher arsenic loading of diarsenic acid can reduce transportation mass, storage volume, and per-batch reagent costs on an elemental arsenic-delivered basis.

• [1] U.S. EPA Substance Registry Services. Diarsenic acid; CAS 13453-15-1; Molecular Formula: As2H4O7; Molecular Weight: 265.87 g/mol. View Source
• [2] Wikipedia. Arsenic acid. Molar mass 141.942 g·mol⁻¹; H₃AsO₄. View Source
• [3] US Patent US4357261A. Sumitomo Metal Mining Co. Cu:As weight ratio 0.5–2.0 for composite copper-arsenic compound; JIS K-1554 specification. View Source

Industrial Wood Preservative Formulation: Pyroarsenic Acid and Pyroarsenate Salts Are Explicitly Listed in AWPA Standards as Arsenic Pentoxide Substitutes

In chromated copper arsenate (CCA) wood preservative manufacturing—a major industrial application of arsenic compounds—AWPA (American Wood Protection Association) Standard P5 explicitly permits the substitution of arsenic acid, sodium arsenate, or pyroarsenate for arsenic pentoxide as the arsenic source in CCA Type C formulations [1]. The standard CCA-C active-ingredient composition is 47.5% chromium trioxide, 34.0% arsenic pentoxide, and 18.5% copper oxide [1]. Patent literature further specifies that pyroarsenic acid is used directly alongside arsenic acid in the manufacture of composite copper-arsenic compounds at Cu:As weight ratios of 0.5–2.0, with the resulting intermediate employed in chromium-copper-arsenic wood antiseptic production [2]. This establishes pyroarsenic acid and its salts as industrially validated, standards-compliant alternatives within the CCA preservative supply chain rather than merely laboratory curiosities.

AWPA Standard Compliance

Head-to-head

Pyroarsenic acid explicitly listed in AWPA P5 as permitted substitute for arsenic pentoxide

Standards-compliant alternative in CCA wood preservative manufacturing

Cu:As ratio 0.5–2.0 per JIS K-1554

Evidence Dimension	Industrial standard acceptance and formulation flexibility
Target Compound Data	Pyroarsenic acid / pyroarsenate: explicitly listed in AWPA Standard P5 as permitted substitute for arsenic pentoxide in CCA formulations; specified in JIS K-1554.
Comparator Or Baseline	Arsenic acid / sodium arsenate: also listed as permitted substitutes in AWPA P5. Arsenic pentoxide: the primary reference standard.
Quantified Difference	Equivalent regulatory standing as alternative arsenic source; Cu:As ratio specification 0.5–2.0 (w/w) per US4357261A; CCA-C standard actives: 47.5% CrO₃ / 34.0% As₂O₅ / 18.5% CuO.
Conditions	CCA Type C wood preservative formulation per AWPA standards; industrial-scale composite copper-arsenic compound manufacturing process.

Why This Matters

Procurement for CCA wood preservative manufacturing can interchangeably specify pyroarsenic acid or its salts with full AWPA standards compliance, potentially leveraging supply chain availability or cost advantages of one arsenic source over another while maintaining identical treated-wood performance characteristics.

• [1] Wood Handbook: Wood as an Engineering Material (USDA Forest Service, 2010). Chapter 15: Wood Preservation. AWPA Standard P5 permits substitution of arsenic acid, sodium arsenate, or pyroarsenate for arsenic pentoxide in CCA formulations. View Source
• [2] US Patent US4357261A. Method for manufacture of a composite copper-arsenic compound mixture. Sumitomo Metal Mining Co. Priority date 1980. Cu:As ratio 0.5–2.0 (w/w); pyroarsenic acid or arsenic acid as arsenic source. View Source

Diarsenic Acid Best-Fit Research and Industrial Application Scenarios

Oscillopolarographic Determination of As(V) in Complex Industrial Matrices

Diarsenic acid (as pyroarsenate ion) enables quantitative precipitation of lead pyroarsenate (Pb₂As₂O₇) in weakly acidic media for oscillopolarographic titration of As(V), as validated in coke oven gas desulfurization alkaline liquors [1]. The pyroarsenate precipitate's thermal stability to 950 °C permits subsequent gravimetric confirmation or direct spectrochemical analysis without arsenic loss during high-temperature ashing—a workflow not achievable with conventional arsenate precipitation [2]. This scenario applies to industrial quality control laboratories requiring robust As(V) quantification in sulfur-rich or alkaline process streams where matrix interferences challenge standard methods.

CCA Wood Preservative Intermediate Manufacturing Under AWPA and JIS Standards

Pyroarsenic acid is explicitly recognized as a permissible arsenic source in AWPA Standard P5 for CCA Type C wood preservative formulations (standard actives: 47.5% CrO₃, 34.0% As₂O₅ equivalent, 18.5% CuO) [1]. Patent US4357261A details the industrial process for manufacturing composite copper-arsenic compounds using pyroarsenic acid and copper sulfate at Cu:As weight ratios of 0.5–2.0, compliant with Japanese Industrial Standard K-1554 [2]. The higher arsenic density of diarsenic acid (~56.4% As) relative to arsenic acid (~52.8% As) may offer stoichiometric efficiency advantages in large-scale batch formulations [3].

High-Temperature Solid-State Synthesis of Transition Metal Pyroarsenates

Diarsenic acid serves as a precursor for the synthesis of divalent transition metal pyroarsenates M₂As₂O₇ (M = Co, Ni, Mn, Cu, Ba, Pb), which exhibit structural phase transitions at elevated temperatures (e.g., Co₂As₂O₇ α→β at 452 K; Ni₂As₂O₇ α→β at 691 K) [1]. The thermal stability of diarsenic acid (decomposition at 206 °C) and its pyroarsenate derivatives (stable to 800–950 °C) [2][3] makes it suitable for solid-state and flux-growth synthesis routes, including the use of molten lead pyroarsenate (Pb₂As₂O₇) as a high-temperature solvent for rare-earth arsenate crystal growth at 1300 °C .

Gravimetric Arsenic Determination via Magnesium Pyroarsenate Method

The classical magnesium pyroarsenate (Mg₂As₂O₇) gravimetric method for total arsenic quantification—described in standard analytical reference works including the Encyclopædia Britannica (1911)—requires the analyte arsenic to be in the As(V) state, precipitated with magnesia mixture, and ignited to constant weight as magnesium pyroarsenate [1]. Diarsenic acid, being already in the dimeric pyroarsenate structural motif, can serve directly as a calibration standard or spike recovery reference material for this method, offering structural congruence with the final weighing form that arsenic acid does not inherently possess.

Application

Selection Property

Validation Focus

Oscillopolarographic As(V) Determination

Pyroarsenate precipitation specificity

Gravimetric/spectrochemical confirmation stability

CCA Wood Preservative Manufacturing

AWPA/JIS standard listing

Stoichiometric Cu:As ratio control

High-Temperature Pyroarsenate Synthesis

Precursor for M₂As₂O₇ (M = Co, Ni, Mn, etc.)

Solid-state phase transition stability

Gravimetric As Determination (Mg₂As₂O₇ Method)

Structural congruence with weighing form

Calibration standard / spike recovery

• [1] Tian GJ, Chen LS. 交流示波极谱漓定法测定砷(V)及其在炼焦气脱硫砷碱液中的应用. Chinese Journal of Analytical Chemistry, 1988, Issue 01. View Source
• [2] Chinese Journal of Analytical Chemistry, 1990, Issue 07. 炼锑中砷、铅、铜、铁的化学光谱测定. Pb₂As₂O₇ stable at 950 °C. View Source
• [3] Structural properties of transition metal pyroarsenates M₂As₂O₇ (M = Co, Mn, Ni). ScienceDirect. Co₂As₂O₇ α→β transition at 452 K; Ni₂As₂O₇ α→β at 691 K. View Source